1-Cyclopropoxy-4-fluoro-2-methoxybenzene

• Molecular Formula: C10H11FO2
• Molecular Weight: 182.19 g/mol
• IUPAC Name: 1-cyclopropyloxy-4-fluoro-2-methoxybenzene
• InChI: InChI=1S/C10H11FO2/c1-12-10-6-7(11)2-5-9(10)13-8-3-4-8/h2,5-6,8H,3-4H2,1H3
• InChI Key: BNAXIGKKGNABDC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)F)OC2CC2

Description

1-Cyclopropoxy-4-fluoro-2-methoxybenzene ( 1243385-38-7) is an organic compound with the molecular formula C10H11FO2 and a molecular weight of 182.19 g/mol . As a derivative of benzene featuring fluoro, methoxy, and cyclopropoxy functional groups, this compound serves as a valuable building block in organic synthesis and medicinal chemistry research. The strategic substitution on the aromatic ring makes it a versatile intermediate for the development of novel pharmaceutical candidates and agrochemicals, particularly through further functionalization or as a core structural motif. Fluorinated aromatic compounds are of significant interest in drug discovery because the introduction of fluorine can profoundly influence a molecule's metabolic stability, bioavailability, and binding affinity . Researchers utilize such specialized reagents in various applications, including method development in synthetic chemistry and as a precursor in the synthesis of more complex molecules. This product is intended For Research Use Only and is not intended for diagnostic or therapeutic uses.

Preparation Methods

Synthetic Routes and Reaction Conditions

1-Cyclopropoxy-4-fluoro-2-methoxybenzene can be synthesized through several methods. One common approach involves the Suzuki-Miyaura coupling reaction, which is a widely-used method for forming carbon-carbon bonds. This reaction typically employs a palladium catalyst and boron reagents under mild and functional group-tolerant conditions . Another method involves electrophilic aromatic substitution, where the benzene ring undergoes substitution reactions to introduce the desired functional groups .

Industrial Production Methods

Industrial production of 1-Cyclopropoxy-4-fluoro-2-methoxybenzene may involve large-scale application of the aforementioned synthetic routes. The choice of method depends on factors such as cost, yield, and scalability. Optimization of reaction conditions, such as temperature, pressure, and choice of solvents, is crucial for efficient industrial production.

Chemical Reactions Analysis

Types of Reactions

1-Cyclopropoxy-4-fluoro-2-methoxybenzene undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to remove or alter specific functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are frequently used.

Substitution: Reagents like halogens (e.g., Br2, Cl2) and nucleophiles (e.g., NH3, OH-) are employed under specific conditions to achieve desired substitutions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while substitution reactions can introduce various functional groups such as halides, amines, or hydroxyl groups.

Scientific Research Applications

1-Cyclopropoxy-4-fluoro-2-methoxybenzene has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a reagent in various chemical reactions.

Biology: The compound’s unique structure makes it a candidate for studying interactions with biological molecules and potential bioactivity.

Medicine: Research into its potential therapeutic properties and interactions with biological targets is ongoing.

Industry: It is used in the development of new materials and as a precursor in the synthesis of specialty chemicals.

Mechanism of Action

The mechanism of action of 1-Cyclopropoxy-4-fluoro-2-methoxybenzene involves its interaction with specific molecular targets and pathways. The compound’s effects are mediated through its ability to bind to and modify the activity of certain enzymes or receptors. Detailed studies on its molecular targets and pathways are essential to fully understand its mechanism of action .

Comparison with Similar Compounds

Comparison with Similar Compounds

2.2 Functional and Application-Based Differences

• Pharmaceutical Relevance : While etofenprox and bromuconazole () are commercial pesticides , 1-cyclopropoxy-4-fluoro-2-methoxybenzene’s fluorinated structure may confer enhanced metabolic stability, making it a candidate for bioactive molecule development.
• Toxicity and Safety: Limited data exist for cyclopropane-containing analogs (e.g., 1-(1-ethynylcyclopropyl)-4-methoxybenzene), which are labeled as research-grade chemicals with uncharacterized toxicity . This highlights the need for rigorous safety profiling of the target compound.

2.3 Ecological and Stability Considerations

• Biodegradability: Linear alkoxy groups (e.g., etofenprox) are typically more biodegradable than cyclopropoxy derivatives due to reduced steric hindrance . The persistence of 1-cyclopropoxy-4-fluoro-2-methoxybenzene in environmental matrices remains unknown .
• Bioaccumulation Potential: Fluorinated aromatic compounds often exhibit higher bioaccumulation factors than non-halogenated analogs, warranting further study for the target compound .

Q & A

Q. What safety protocols are critical when handling 1-Cyclopropoxy-4-fluoro-2-methoxybenzene in laboratory settings?

Methodological Answer:

• Respiratory and dermal protection : Use NIOSH-approved respirators (e.g., for vapor exposure) and nitrile gloves, as acute toxicity is classified under Category 4 for inhalation, dermal, and oral routes .
• Ventilation : Employ local exhaust systems and closed handling to minimize airborne exposure .
• Firefighting : Use carbon dioxide, dry powder, or AFFF foam; avoid water jets due to combustion hazards (toxic fumes may form) .
• Emergency procedures : Safety showers, eye wash stations, and immediate medical consultation are mandatory .

Q. How can researchers characterize the purity and structural integrity of 1-Cyclopropoxy-4-fluoro-2-methoxybenzene?

Methodological Answer:

• Chromatography : GC-MS or HPLC (≥95% purity threshold) to verify composition .
• Spectroscopy : NMR (¹H/¹³C) to confirm substitution patterns (e.g., cyclopropoxy vs. methoxy groups); IR for functional group analysis .
• Elemental analysis : Validate molecular formula (e.g., C₁₀H₁₁FO₂) against theoretical values .

Advanced Research Questions

Q. How should researchers address the lack of ecotoxicological data for 1-Cyclopropoxy-4-fluoro-2-methoxybenzene?

Methodological Answer:

• Preliminary assays : Conduct Daphnia magna acute toxicity tests (OECD 202) or algal growth inhibition studies (OECD 201) to estimate EC₅₀ values .
• In silico modeling**: Use QSAR tools (e.g., EPI Suite) to predict biodegradability and bioaccumulation potential .
• Soil mobility studies : Column leaching experiments under varying pH conditions to assess environmental persistence .

Q. What experimental strategies resolve contradictions in reported reactivity of the cyclopropoxy group?

Methodological Answer:

• Kinetic studies : Monitor ring-opening reactions under thermal, acidic, or photolytic conditions via HPLC or in-situ FTIR .
• Computational modeling : DFT calculations to compare activation energies for cyclopropoxy vs. methoxy substituents .
• Isotopic labeling : Use ¹⁸O-labeled cyclopropoxy groups to trace reaction pathways in nucleophilic substitutions .

Q. How can researchers optimize synthetic routes to minimize hazardous intermediates?

Methodological Answer:

• Green chemistry principles : Replace halogenated solvents with cyclopentyl methyl ether (CPME) or 2-MeTHF .
• Flow chemistry : Continuous synthesis to reduce batch-scale risks (e.g., exothermic reactions) .
• Catalytic methods : Use Pd/C or Ni catalysts for dehalogenation steps instead of stoichiometric reagents .

Methodological Frameworks

Q. How to apply the FINER criteria to design studies on this compound’s biological activity?

Methodological Answer:

• Feasibility : Prioritize assays with established protocols (e.g., Ames test for mutagenicity) .
• Novelty : Explore understudied targets (e.g., cytochrome P450 interactions) using liver microsomal assays .
• Ethical compliance : Adhere to OECD guidelines for in vivo studies, ensuring humane endpoints .

Q. What strategies mitigate risks when handling incompletely characterized derivatives?

Methodological Answer:

• Hierarchical testing : Start with in vitro cytotoxicity (e.g., HepG2 cells) before progressing to in vivo models .
• Containment : Use gloveboxes for air-sensitive or volatile derivatives .
• Collaborative validation : Share spectral data (NMR, HRMS) via platforms like PubChem to cross-verify results .

Data Analysis & Contradictions

Q. How to reconcile conflicting stability data under varying storage conditions?

Methodological Answer:

• Accelerated stability studies : Use Q10 rule (Arrhenius equation) to extrapolate degradation rates at 25°C from elevated temperatures .
• Multivariate analysis : DOE (Design of Experiments) to isolate factors (e.g., humidity, light) causing discrepancies .
• Peer benchmarking : Compare findings with structurally analogous compounds (e.g., 1-Chloro-4-fluorobenzene degradation pathways) .